Cas no 717125-40-1 (2-cyano-3-(3,5-dibromo-4-hydroxyphenyl)-N-[3-(trifluoromethyl)phenyl]prop-2-enamide)

• Product Name: 2-cyano-3-(3,5-dibromo-4-hydroxyphenyl)-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• CAS No: 717125-40-1
• MF: C₁₇H₉Br₂F₃N₂O₂
• MW: 490.068773031235
• CID: 6132575
• PubChem ID: 2380735
• Update Time: 2023-12-13

2-cyano-3-(3,5-dibromo-4-hydroxyphenyl)-N-[3-(trifluoromethyl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 717125-40-1
• AB00711109-01
• Z44308737
• 2-cyano-3-(3,5-dibromo-4-hydroxyphenyl)-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• EN300-26585804

• Inchi： 1S/C17H9Br2F3N2O2/c18-13-5-9(6-14(19)15(13)25)4-10(8-23)16(26)24-12-3-1-2-11(7-12)17(20,21)22/h1-7,25H,(H,24,26)/b10-4+
• InChI Key： IXZCLYJWALRSNO-ONNFQVAWSA-N
• SMILES： BrC1C(=C(C=C(C=1)/C=C(\C#N)/C(NC1=CC=CC(C(F)(F)F)=C1)=O)Br)O

Computed Properties

• Exact Mass: 489.89624g/mol
• Monoisotopic Mass: 487.89829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 73.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives